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Tin(lV) Fluoride: Hazards Identification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

The table below summarizes the identified hazards and classification for tin(IV) fluoride according to the
Globally Harmonized System (GHS) [1] [2].

Hazard Aspect Classification Statement Codes & Descriptions
GHS Pictogram Corrosive, Acute Toxicity Skull and crossbones, Corrosive surface
Signal Word Danger Indicates serious hazard severity [2].

| Hazard Statements | H302: Harmful if swallowed. H312: Harmful in contact with skin. H314: Causes
severe skin burns and eye damage. H332: Harmful if inhaled [1] [2]. | |

Exposure Controls and Safe Handling

Engineering Controls & Personal Protective Equipment (PPE)

Adhere to the following controls to minimize exposure [3] [2]:

¢ Ventilation: Use local exhaust ventilation (e.g., fume hood) or ensure the workspace is well-
ventilated.

¢ Respiratory Protection: In cases of inadequate ventilation or where dust is present, use a NIOSH-
approved particulate respirator.
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e EyelFace Protection: Wear tight-fitting safety goggles and a face shield.

e Skin Protection: Wear chemical-impermeable gloves and flame-resistant, impervious clothing to
prevent skin contact.

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands
thoroughly after handling.

Safe Storage and Incompatibilities

e Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and
protected from sunlight and moisture [2].
¢ Incompatible Materials: Keep away from [2]:

o

[¢]

[¢]

[e]

Strong oxidizing agents (e.g., peroxides, chlorates)
Reactive metals (e.g., potassium, sodium)

Acids

Organic materials

First Aid Measures

Immediately seek medical attention after administering first aid [2].

Exposure
Route

First Aid Procedure

Inhalation

Skin
Contact

Eye Contact

Ingestion

Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing,
provide artificial respiration with a pocket mask to avoid mouth-to-mouth contact [3] [2].

Wipe off excess material. Immediately flush the contaminated skin with plenty of water
for at least 15 minutes. Remove contaminated clothing and shoes (wash before reuse)

2].

Rinse cautiously with flowing water for at least 15 minutes, lifting the upper and lower
eyelids. Ensure thorough irrigation [2].

Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person [3] [2].
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Firefighting and Spill Response

¢ Firefighting: Tin(1V) fluoride is non-flammable. However, under high temperatures or in a fire, it may
decompose and produce toxic and corrosive fumes (e.g., hydrogen fluoride gas and tin oxides). Use
water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish surrounding fires.
Firefighters should wear full protective clothing and a self-contained breathing apparatus (SCBA) [2].
e Spill Response: [2]
o Personal Precautions: Restrict access to the area. Avoid breathing dust and prevent contact
with skin or clothing. Use spark-proof tools.
o Containment & Cleanup: Contain the spill with an inert, non-combustible absorbent material
like sand, earth, or vermiculite. Collect the spilled material using a shovel and place it in a
suitable container for disposal. Finish cleaning by spreading water on the contaminated
surface.

Emergency Response Workflow

The diagram below outlines the logical decision process in case of an incident involving tin(IV) fluoride.
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Frequently Asked Questions

Q1: What toxic fumes might be released when handling tin(IV) fluoride under high heat? When heated
to decomposition, tin(IV) fluoride can emit highly toxic and corrosive fumes, including hydrogen fluoride
(HF) gas and tin oxides [2]. All thermal processing must be conducted within a certified fume hood with

appropriate personal protective equipment.

Q2: How should I dispose of waste material containing tin(IV) fluoride? Waste that cannot be recycled

should be managed in an appropriate and approved waste disposal facility. Contaminated packaging should
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be triple-rinsed and offered for recycling or disposed of according to local regulations [3]. Always comply

with your institution's hazardous waste disposal protocols.

Q3: The safety data for tin(IT) fluoride (Stannous Fluoride) is more comprehensive. Can I use it as a
guide? Yes, with caution. Tin(II) fluoride (SnF2) shares similar hazard statements (e.g., H302, H312, H314)
and is also classified as toxic and corrosive [2]. The first aid measures and general handling precautions (use
of PPE, working in a fume hood) are directly applicable and should be followed for SnF4. However, always

treat SnFa with the highest level of caution due to its specific properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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